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Compound of Interest

Compound Name: CEP-6800

CAS No.: 609848-02-4

Cat. No.: B1684202 Get Quote

Executive Summary & Substance Identification
CEP-6800 (CAS# 609848-02-4) is a potent, synthetic Poly (ADP-ribose) polymerase (PARP)

inhibitor utilized primarily in oncology research to study chemopotentiation and DNA repair

mechanisms.

As a research-grade antineoplastic agent, it possesses significant biological activity even at low

concentrations. Standard laboratory waste protocols are insufficient. This guide mandates a

High-Potency Active Pharmaceutical Ingredient (HPAPI) containment strategy to prevent

environmental release and personnel exposure.
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Physicochemical Property Data

Chemical Name

10-(aminomethyl)-4,5,6,7-tetrahydro-1H-

cyclopenta[a]pyrrolo[3,4-c]carbazole-1,3(2H)-

dione

Molecular Formula C₁₈H₁₅N₃O₂

Molecular Weight 305.33 g/mol

Solubility Soluble in DMSO; Insoluble in water

Appearance Yellow solid powder

Hazard Classification
Cytotoxic / Antineoplastic (Treat as Suspected

Carcinogen/Reproductive Toxin)

Core Directive: The "Zero-Release" Disposal
Framework
Disposal of CEP-6800 is not merely about compliance; it is about containment integrity.

Because CEP-6800 is a DNA-repair inhibitor, it poses potential genotoxic risks. The following

protocol enforces a "Zero-Release" standard, ensuring the compound is destroyed via high-

temperature incineration rather than released into water systems or landfills.

Phase 1: Waste Segregation & Classification
Do not mix CEP-6800 waste with general chemical waste. It requires a dedicated waste stream

labeled "Cytotoxic/Antineoplastic."

Solid Waste (Trace): Gloves, weigh boats, pipette tips, and paper towels with visible staining.

Solid Waste (Bulk): Expired powder, unwashed vials containing residual solid.

Liquid Waste: Stock solutions (DMSO-based), cell culture media containing >0.1 µM CEP-
6800.

Sharps: Needles or glass slides contaminated with the compound.
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Phase 2: Deactivation & Cleaning Verification
Since CEP-6800 is insoluble in water, standard soap and water cleaning is ineffective for initial

decontamination. You must use a solubility-based extraction method.

Protocol for Surface Decontamination:

Solubilize: Apply 100% DMSO or Methanol to a chem-wipe and wipe the contaminated

surface. This lifts the hydrophobic compound.

Capture: Discard the solvent-soaked wipe immediately into the Solid Cytotoxic Waste bin.

Clean: Spray the area with a 10% bleach solution (to oxidize residuals) followed by 70%

Ethanol.

Verify: For high-traffic areas, use a UV lamp (if applicable for fluorescent detection) or

assume "dirty" until the three-step clean is complete.

Detailed Disposal Workflows
Workflow A: Liquid Waste (Stock Solutions & Media)
Objective: Prevent aquatic toxicity and drain contamination.

Preparation: Obtain a High-Density Polyethylene (HDPE) or glass waste container.

Labeling: Affix a hazardous waste tag. Clearly write:

Constituents: "CEP-6800, DMSO, Methanol (trace)."

Hazard Checkbox: Toxic, Carcinogen.[1][2]

Transfer: Pour liquid waste into the container using a funnel to prevent drips.

Sealing: Cap tightly. Do not fill >90% capacity.

Disposal: Hand over to EHS for High-Temperature Incineration. Never pour down the sink.

Workflow B: Solid Waste (Vials & Contaminated Debris)
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Objective: Prevent aerosolization of powder.

Containment: Place all solid waste into a yellow chemotherapy waste bag (or equivalent

local standard for cytotoxic waste) or a rigid container if sharps are involved.

Double-Bagging: If the waste contains loose powder, double-bag the material in 4-mil

polyethylene bags.

Sealing: "Gooseneck" tie and tape the bags.

Disposal: Incineration only.

Visualizing the Decision Logic
The following diagram illustrates the critical decision points for segregating CEP-6800 waste to

ensure safety and compliance.
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Caption: Logic flow for segregating CEP-6800 waste streams to ensure final destruction via

incineration.

Emergency Spill Response
In the event of a powder spill outside the biosafety cabinet:

Evacuate & Alert: Clear the immediate area.

PPE Up: Wear double nitrile gloves, N95 respirator (or PAPR), lab coat, and safety goggles.
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Cover: Gently cover the spill with damp paper towels (dampened with water) to prevent dust

generation.

Clean:

Scoop up the damp powder/towels into a biohazard bag.

Wipe the surface with DMSO-soaked wipes (to solubilize residue).

Follow with a soap and water wash.[3][4]

Report: Document the incident with your facility's Safety Officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

